2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)tetrazol-2-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H12FN5O2/c15-12-6-2-1-5-11(12)14-17-19-20(18-14)9-13(21)16-8-10-4-3-7-22-10/h1-7H,8-9H2,(H,16,21)
• InChI Key: CQKMFHWZQUPLLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(N=N2)CC(=O)NCC3=CC=CO3)F
• Molecular Formula: C14H12FN5O2
• Molecular Weight: 301.28 g/mol

Description

2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]-N-(2-furylmethyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as FFA, and it is a tetrazole-based compound that has been synthesized through a specific method.

Scientific Research Applications

Radioligand Development for PET Imaging

Fluorine-substituted compounds have been developed as selective ligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET). For instance, [18F]DPA-714, a compound designed with a fluorine atom, allows for in vivo imaging using PET to study brain inflammation and neurodegeneration (Dollé et al., 2008).

Antimicrobial Agents

Derivatives with fluorine atoms have shown notable antimicrobial properties. The presence of fluorine enhances the antimicrobial potency of these compounds against a range of bacterial and fungal strains, suggesting their potential application in developing new antibacterial and antifungal agents (Parikh & Joshi, 2014).

Antibacterial Evaluation

Isoxazolinyl oxazolidinones, incorporating fluorine, have been synthesized and evaluated for their antibacterial activity against resistant Gram-positive and Gram-negative bacteria. These compounds exhibit potent antibacterial properties, indicating their potential for treating bacterial infections (Varshney et al., 2009).

Cancer Research

Fluorine-containing compounds have been explored for their potential in cancer therapy. For example, specific sulfonamide derivatives have been synthesized and screened for their cytotoxic activity against breast and colon cancer cell lines, showing promising results for future cancer treatments (Ghorab et al., 2015).

Photovoltaic Efficiency Modeling

Studies on benzothiazolinone acetamide analogs, including those with fluorine substitutions, have evaluated their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light-harvesting efficiency and free energy of electron injection, suggesting their application in enhancing the efficiency of photovoltaic cells (Mary et al., 2020).